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Compound of Interest

Compound Name: Antifungal agent 65

Cat. No.: B12370686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Properties of Antifungal Agent 65
Antifungal agent 65, also identified as compound 5d, is a novel chiral diamine derivative with

demonstrated fungicidal properties. It was synthesized and characterized as part of a broader

study focused on the discovery of new antiviral and fungicidal agents derived from natural

products.[1][2]

Table 1: Basic Properties of Antifungal Agent 65 (Compound 5d)

Property Value

Chemical Name

N-((1R,2R)-1,2-diphenyl-2-(p-

tolylamino)ethyl)-2-methoxy-5-

sulfamoylbenzamide

Molecular Formula C₂₉H₂₉N₃O₂S₂

Molecular Weight 515.69 g/mol

CAS Number 1223550-31-9

Appearance Solid

Fungicidal Spectrum and Efficacy
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Antifungal agent 65 (compound 5d) has been evaluated for its in vitro fungicidal activity

against a range of plant pathogenic fungi. The preliminary screening demonstrated notable

efficacy, particularly against Fusarium oxysporum f. sp. cucumerinum.[1][2]

Table 2: In Vitro Fungicidal Activity of Antifungal Agent 65 (Compound 5d)

Fungal Species Concentration (µg/mL)
Mycelial Growth Inhibition
(%)

Fusarium oxysporum f. sp.

cucumerinum
50 93.5

Botrytis cinerea 50 45.2

Gibberella zeae 50 38.7

Rhizoctonia solani 50 35.6

Phytophthora infestans 50 32.4

Alternaria solani 50 25.4

Cercospora arachidicola 50 23.1

Data sourced from Yang S, et al. J Agric Food Chem. 2023;71(29):10989-11000.

Experimental Protocols
The following section details the methodology used to determine the in vitro fungicidal activity

of Antifungal Agent 65.

In Vitro Fungicidal Activity Assay (Mycelial Growth Rate
Method)
This protocol was adapted to evaluate the effect of the synthesized compounds on the growth

of various plant pathogenic fungi.

Objective: To determine the percentage of mycelial growth inhibition of various fungi when

exposed to Antifungal Agent 65 at a fixed concentration.
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Materials:

Potato Dextrose Agar (PDA) medium

Test compounds (including Antifungal Agent 65) dissolved in a suitable solvent (e.g.,

DMSO)

Cultures of test fungi (Fusarium oxysporum f. sp. cucumerinum, Botrytis cinerea, etc.)

Sterile Petri dishes (9 cm diameter)

Sterile cork borer or punch (4 mm diameter)

Incubator

Procedure:

Medium Preparation: The test compound is dissolved in a solvent and mixed with molten

PDA medium to achieve a final concentration of 50 µg/mL. The medium is then poured into

sterile Petri dishes. A control plate containing the solvent without the test compound is also

prepared.

Inoculation: A 4 mm diameter mycelial disc is taken from the edge of an actively growing

fungal culture using a sterile cork borer. This disc is then placed at the center of the PDA

plate containing the test compound.

Incubation: The inoculated plates are incubated at a controlled temperature of 25-28 °C.

Data Collection: The diameter of the fungal colony is measured when the mycelial growth in

the control plate has reached the edge of the dish.

Calculation: The percentage of inhibition of mycelial growth is calculated using the following

formula: Inhibition (%) = [(C - T) / C] × 100 Where:

C is the diameter of the mycelial growth in the control plate.

T is the diameter of the mycelial growth in the treated plate.
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Each experiment is performed in triplicate to ensure the reliability of the results.

Mechanism of Action
The primary research article describing Antifungal Agent 65 (compound 5d) focused on its

synthesis and broad-spectrum activity screening.[1] While the antiviral mechanism of action for

other compounds in the same chemical series was investigated, involving the inhibition of viral

assembly by binding to the coat protein, the specific fungicidal mechanism for compound 5d

has not yet been elucidated and remains a subject for future research.
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Caption: A flowchart illustrating the process from natural product inspiration to the identification

and further study of a lead antifungal compound like Agent 65.
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Caption: Step-by-step workflow for the in vitro mycelial growth inhibition assay used to test

Antifungal Agent 65.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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